Cas no 2289788-04-9 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]-
• CAS No: 2289788-04-9
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 5305997
• Update Time: 2025-10-28

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]-

• Inchi： 1S/C16H17N3O5/c20-8-2-7-17-10-4-1-3-9-13(10)16(24)19(15(9)23)11-5-6-12(21)18-14(11)22/h1,3-4,11,17,20H,2,5-8H2,(H,18,21,22)
• InChI Key： VESILCAPQNJVEI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(NCCCO)=CC=C2)C(=O)N1C1CCC(=O)NC1=O

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]-

Comprehensive Analysis of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]- (CAS No. 2289788-04-9)

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]- (CAS No. 2289788-04-9) is a highly specialized derivative of isoindole, featuring a unique combination of functional groups that make it a subject of significant interest in pharmaceutical and biochemical research. This molecule is characterized by its 2,6-dioxopiperidinyl and 3-hydroxypropylamino substituents, which contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to other bioactive compounds, which may offer insights into novel therapeutic pathways.

In recent years, the demand for isoindole derivatives has surged due to their versatile pharmacological properties. The presence of the dioxopiperidinyl moiety in CAS 2289788-04-9 suggests potential interactions with biological targets involved in inflammation and cellular regulation. This aligns with current trends in precision medicine, where molecules with targeted action mechanisms are highly sought after. Additionally, the hydroxypropylamino group enhances the compound's solubility, making it a candidate for formulation in aqueous-based delivery systems.

The synthesis of 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]-1H-isoindole-1,3(2H)-dione involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further studies. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this molecule with minimal environmental impact.

From a therapeutic perspective, CAS 2289788-04-9 has drawn attention for its potential role in modulating protein-protein interactions, a hot topic in drug development. The compound's ability to bind selectively to specific protein domains could pave the way for innovative treatments for complex diseases. This is particularly relevant in the context of personalized medicine, where tailored therapies are becoming increasingly important.

In the realm of biochemical research, 1H-Isoindole-1,3(2H)-dione derivatives are often studied for their enzyme inhibitory properties. The 2,6-dioxopiperidinyl fragment in this compound may interact with enzymes involved in post-translational modifications, offering a window into novel regulatory mechanisms. Such findings could have far-reaching implications for understanding cellular processes and developing next-generation therapeutics.

As the scientific community continues to explore the applications of CAS 2289788-04-9, its relevance in cancer research and immunotherapy cannot be overlooked. Preliminary studies suggest that this compound may influence pathways associated with cell cycle regulation and immune response, making it a promising candidate for further investigation. With the rise of AI-driven drug discovery, computational models are being employed to predict the compound's behavior and optimize its pharmacological profile.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-[(3-hydroxypropyl)amino]- represents a fascinating area of study at the intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a valuable subject for ongoing research. As advancements in synthetic methodology and molecular modeling continue, this compound is poised to play a pivotal role in the future of medicine and biotechnology.